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Compound of Interest

Compound Name: [Sar9] Substance P

Cat. No.: B550186 Get Quote

Application Notes and Protocols: [Sar9]
Substance P
For Researchers, Scientists, and Drug Development Professionals

Introduction
[Sar9] Substance P is a potent and selective agonist for the neurokinin-1 (NK-1) receptor, a G

protein-coupled receptor involved in a myriad of physiological and pathological processes. This

synthetic analog of the neuropeptide Substance P (SP) exhibits enhanced stability, making it a

valuable tool for investigating the roles of the NK-1 receptor in pain, inflammation, neurogenic

inflammation, and cell proliferation. These application notes provide detailed protocols for the

preparation, storage, and in vitro application of [Sar9] Substance P stock solutions.
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Property Value

Full Name [Sarcosine9] Substance P

CAS Number 77128-75-7

Molecular Formula C64H100N18O13S

Molecular Weight 1361.66 g/mol

Purity ≥95%

Form Lyophilized Powder

Preparation of Stock Solutions
Proper preparation of stock solutions is critical for experimental reproducibility. The following

table summarizes the solubility and recommended solvents for [Sar9] Substance P.

Solvent Maximum Solubility Notes

Water ≥ 50 mg/mL (≥ 36.72 mM)

Recommended for most in

vitro applications. For cell

culture, sterile filter the final

working solution using a 0.22

µm filter.

5% Acetic Acid 1 mg/mL

May be used for initial

solubilization if issues with

water are encountered.

Protocol for Reconstitution of Lyophilized Powder:

Bring the vial of lyophilized [Sar9] Substance P to room temperature before opening.

Add the appropriate volume of sterile, nuclease-free water to the vial to achieve the desired

stock solution concentration (e.g., 1 mM).

Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid vigorous

shaking.
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For a 1 mM stock solution, the following volumes are required:

Mass of Peptide Volume of Water to Add

1 mg 734.4 µL

5 mg 3.672 mL

10 mg 7.344 mL

Storage of Stock and Working Solutions
To maintain the integrity and activity of [Sar9] Substance P, proper storage is essential.

Solution Type
Storage
Temperature

Shelf-Life
Special
Instructions

Lyophilized Powder -20°C 36 months
Keep desiccated and

protected from light.

-80°C 2 years

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Store in tightly

sealed vials.

-80°C 6 months

Note: Once a stock solution is prepared, it is highly recommended to aliquot it into single-use

volumes to minimize degradation from repeated freeze-thaw cycles.

Signaling Pathway of [Sar9] Substance P via the NK-
1 Receptor
[Sar9] Substance P exerts its biological effects by binding to and activating the NK-1 receptor.

This initiates a cascade of intracellular signaling events.
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To cite this document: BenchChem. [Preparation and storage of [Sar9] Substance P stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b550186#preparation-and-storage-of-sar9-substance-
p-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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